![molecular formula C17H16FNO4S B6412762 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% CAS No. 1261899-51-7](/img/structure/B6412762.png)
6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
Overview
Description
6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (6-FPSB) is a synthetic compound that has been used in various scientific and medical research applications. 6-FPSB is a fluorinated derivative of benzoic acid and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme pyrrolidinylsulfonylphenyl-benzoyltransferase (PBPT), which is involved in the metabolism of xenobiotics. 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has also been used to study the effects of fluorinated compounds on the enzyme phosphatidylinositol-4-phosphate 5-kinase, which is involved in cell signaling pathways. Additionally, 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in studies of the effects of fluorinated compounds on the enzyme glycerol-3-phosphate dehydrogenase, which is involved in the metabolism of fatty acids.
Mechanism of Action
The exact mechanism of action of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed that 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% binds to the active sites of the enzymes it interacts with, thereby inhibiting their activity. This inhibition of enzyme activity is thought to be responsible for the biochemical and physiological effects of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% have been studied in various organisms and cell lines. In humans, 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme phosphatidylinositol-4-phosphate 5-kinase, which is involved in cell signaling pathways. In rats, 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme glycerol-3-phosphate dehydrogenase, which is involved in the metabolism of fatty acids. In mice, 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme pyrrolidinylsulfonylphenyl-benzoyltransferase (PBPT), which is involved in the metabolism of xenobiotics.
Advantages and Limitations for Lab Experiments
The use of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments offers several advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it has been well-studied and is known to have a wide range of biochemical and physiological effects. However, there are some limitations to the use of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments. It is a relatively new compound and its exact mechanism of action is not fully understood. Additionally, it has not been extensively studied in humans, so its effects in humans are not fully known.
Future Directions
There are a number of potential future directions for research on 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. Further studies could be conducted to better understand its mechanism of action and its effects in humans. Additionally, further studies could be conducted to explore its potential therapeutic applications. Additionally, studies could be conducted to explore the potential applications of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in drug development. Finally, further studies could be conducted to explore the potential toxicological effects of 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.
Synthesis Methods
6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a multi-step process. The first step involves the reaction of pyrrolidine and p-toluenesulfonyl chloride to form the pyrrolidinylsulfonyl chloride. This intermediate is then reacted with 4-fluorobenzene-1-sulfonyl chloride to form the 6-fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzene-1-sulfonyl chloride. Finally, this intermediate is treated with sodium hydroxide to form 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. This process has been well-documented in the literature and is considered to be a reliable synthesis method for 6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.
properties
IUPAC Name |
2-fluoro-6-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO4S/c18-15-8-4-7-14(16(15)17(20)21)12-5-3-6-13(11-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDZPTGISUOCRHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C(=CC=C3)F)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692322 | |
Record name | 3-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid | |
CAS RN |
1261899-51-7 | |
Record name | 3-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.